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Compound of Interest

Compound Name: Syringetin

Cat. No.: B192474 Get Quote

Essential Safety and Handling Guide for
Syringetin
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, particularly when handling specialized compounds like Syringetin. This guide

provides immediate and essential safety protocols, operational instructions, and disposal plans

to foster a secure and efficient research environment.

Hazard Identification and Classification
Syringetin is a flavonoid compound that requires careful handling due to its potential health

and environmental hazards. While some safety data sheets (SDS) classify it as not hazardous,

others indicate specific risks.[1] It is prudent to handle it with care, assuming the following

potential hazards:

Acute Oral Toxicity: May be harmful if swallowed.[2]

Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b192474?utm_src=pdf-interest
https://www.benchchem.com/product/b192474?utm_src=pdf-body
https://www.benchchem.com/product/b192474?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/1459373/
https://pubmed.ncbi.nlm.nih.gov/17698276/
https://pubmed.ncbi.nlm.nih.gov/17698276/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192474?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard
Classification
(Syringetin)

GHS Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral

(Category 4)
alt text Warning

H302: Harmful if

swallowed[2]

Hazardous to the

Aquatic Environment,

Acute (Category 1)

alt text Warning
H400: Very toxic to

aquatic life[2]

Hazardous to the

Aquatic Environment,

Chronic (Category 1)

alt text Warning

H410: Very toxic to

aquatic life with long

lasting effects[2]

Quantitative Toxicological Data
Specific quantitative toxicological data for Syringetin, such as an LD50 (Lethal Dose, 50%), is

not readily available in the reviewed safety data sheets. However, to provide a frame of

reference, below is the oral LD50 value for Quercetin, a structurally related flavonoid.

Compound CAS Number Test Animal Oral LD50

Syringetin 4423-37-4 - Data not available

Quercetin (for

comparison)
117-39-5 Rat 161 mg/kg[3]

Note: This data is for a structurally similar compound and should be used for informational

purposes only. The absence of data for Syringetin does not imply it is non-toxic.

Personal Protective Equipment (PPE) Protocol
Strict adherence to the following PPE protocol is mandatory when handling Syringetin to

minimize exposure and ensure personal safety.
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PPE Category Specification Rationale

Eye Protection
Safety goggles with side-

shields.

Protects eyes from dust

particles and splashes.

Hand Protection Protective gloves (e.g., nitrile).
Prevents skin contact with the

chemical.

Body Protection
Impervious clothing, such as a

lab coat.

Protects skin from accidental

spills.

Respiratory Protection
A suitable respirator, such as a

P1 particulate filter respirator.

Necessary when handling the

powder to prevent inhalation of

dust.[4]

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for maintaining a safe laboratory

environment.

The following diagram outlines the standard operating procedure for the safe handling of

Syringetin from receipt to storage.
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Syringetin Handling Workflow Diagram

Consult the Safety Data Sheet (SDS): Before handling, thoroughly review the SDS for

Syringetin.[1][2][4]

Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume

hood, to minimize inhalation of dust.[2]
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Don Personal Protective Equipment (PPE): Wear the specified PPE as detailed in the table

above.

Handling: Avoid creating dust when handling the powdered form.[1] Do not eat, drink, or

smoke in the handling area.[2]

Storage:

Powder: Store in a tightly sealed container in a cool, dry, and well-ventilated area at -20°C.

[2][5] Keep away from direct sunlight and sources of ignition.[2]

In Solvent: Store solutions at -80°C.[2][5]

First Aid:

If Swallowed: Call a poison center or doctor if you feel unwell and rinse your mouth.[2]

Eye Contact: Immediately flush eyes with plenty of water.

Skin Contact: Wash skin thoroughly with soap and water.[1]

Inhalation: Move to fresh air.[1]

Proper disposal of Syringetin and its containers is critical to prevent environmental

contamination.

The following diagram illustrates the process for the safe disposal of Syringetin waste.
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Syringetin Disposal Workflow
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Syringetin Disposal Workflow Diagram

Waste Collection: Collect all Syringetin waste, both solid and liquid, in designated, sealed,

and clearly labeled containers.

Avoid Environmental Release: Prevent Syringetin from entering drains, soil, or water

courses.[2]

Professional Disposal: Dispose of the waste through an approved and licensed professional

waste disposal service.[1][2]

Regulatory Compliance: Ensure that all disposal activities comply with local, state, and

federal environmental regulations.[1][2] Contaminated packaging should be disposed of in
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the same manner as the product itself.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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